2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide
• InChI: InChI=1S/C16H15N3O3S/c1-10-17-13(9-23-10)11-4-2-3-5-12(11)18-14(20)8-19-15(21)6-7-16(19)22/h2-5,9H,6-8H2,1H3,(H,18,20)
• InChI Key: VMHCTCHDZIPNKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=CC=C2NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and pharmaceuticals. This compound is also known as N-(2-(2-methylthiazol-4-yl)phenyl)-2-oxo-1-pyrrolidineacetamide or MTAPA.

Mechanism of Action

The mechanism of action of 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide is not yet fully understood. However, it has been reported that this compound exerts its anti-inflammatory and analgesic activities by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α.
Biochemical and Physiological Effects:
2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide has been shown to exhibit significant biochemical and physiological effects. It has been reported that this compound exhibits potent anti-inflammatory and analgesic activities, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation-related disorders.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide in lab experiments is its potent anti-inflammatory and analgesic activities. However, one of the limitations of using this compound in lab experiments is its relatively complex synthesis method.

Future Directions

There are several future directions for the research and development of 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide. One of the potential future directions is the development of novel drug delivery systems for this compound to improve its pharmacokinetic properties. Another potential future direction is the investigation of the potential of this compound in the treatment of other diseases such as cancer and Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide is a promising chemical compound with potential applications in various fields such as medicinal chemistry, drug discovery, and pharmaceuticals. Its potent anti-inflammatory and analgesic activities make it a potential candidate for the development of new drugs for the treatment of pain and inflammation-related disorders. However, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide can be achieved through a multi-step process. The first step involves the reaction of 2-methyl-4-nitrothiazole with 2-bromoacetophenone in the presence of a base such as potassium carbonate to obtain 2-(2-bromoacetylphenyl)-4-methylthiazole. The second step involves the reaction of the obtained intermediate with N-(2-aminoethyl)pyrrolidine in the presence of a reducing agent such as sodium borohydride to obtain 2-(2-(2-methylthiazol-4-yl)phenyl)-N-(pyrrolidin-1-yl)acetamide. The final step involves the cyclization of the obtained intermediate to obtain 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide.

Scientific Research Applications

2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)acetamide has shown promising results in various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been reported that this compound exhibits potent anti-inflammatory and analgesic activities, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation-related disorders.